Cas no 1803817-23-3 (4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole)

4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole structure
1803817-23-3 structure
Product Name:4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
CAS No:1803817-23-3
MF:C9H10N2OS
MW:194.253500461578
CID:4818372
Update Time:2023-08-19

4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
    • Inchi: 1S/C9H10N2OS/c1-13-9-11-8-6(5-10)3-2-4-7(8)12-9/h2-4H,5,10H2,1H3
    • InChI Key: IMQYGKMPYVUYGU-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2=C(C=CC=C2CN)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.4

4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004579-250mg
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1803817-23-3 98%
250mg
$751.50 2022-04-02
Alichem
A081004579-500mg
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1803817-23-3 98%
500mg
$1,061.80 2022-04-02
Alichem
A081004579-1g
4-(Aminomethyl)-2-(methylthio)benzo[d]oxazole
1803817-23-3 98%
1g
$1,989.95 2022-04-02
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